Cas no 1485176-28-0 (5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene)

• Product Name: 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene
• CAS No: 1485176-28-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD29034671
• CID: 5170636
• PubChem ID: 72716688
• Update Time: 2025-07-17

5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene Chemical and Physical Properties

Names and Identifiers

• 4,7-Imino-4H-cyclohept[d]isoxazole, 5,6,7,8-tetrahydro-
• 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene

• MDL： MFCD29034671
• Inchi： 1S/C8H10N2O/c1-2-7-6-4-9-11-8(6)3-5(1)10-7/h4-5,7,10H,1-3H2
• InChI Key： GVEVZOCENZMSNV-UHFFFAOYSA-N
• SMILES： O1C2CC3NC(C=2C=N1)CC3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene

Introduction to 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene (CAS No: 1485176-28-0)

5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene, identified by its Chemical Abstracts Service number (CAS No: 1485176-28-0), is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of tricyclic molecules featuring an oxygen atom within its ring system, alongside two nitrogen atoms, which contribute to its unique electronic and steric properties. The intricate cyclic framework of 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene presents a challenging yet promising scaffold for the development of novel therapeutic agents.

The molecular architecture of this compound is characterized by a fused tricyclic system consisting of three rings interconnected in a specific manner. The presence of both oxygen and nitrogen atoms within the ring system introduces multiple sites for functionalization, making it a versatile platform for synthetic chemists to explore diverse chemical modifications. These modifications can be tailored to enhance the pharmacological activity, solubility, and metabolic stability of the compound, thereby expanding its potential applications in drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules and their role as key intermediates in pharmaceutical synthesis. 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene exemplifies this trend by combining structural complexity with functional diversity. The compound’s unique scaffold has been investigated for its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene is its ability to interact with biological targets in novel ways due to its rigid tricyclic core and electron-rich heteroatom environment. This interaction can be modulated through strategic chemical modifications to achieve desired pharmacological effects. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

The synthesis of 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene represents a significant achievement in synthetic organic chemistry. The multi-step process involves complex cyclization reactions and ring-forming steps that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and asymmetric synthesis have further facilitated the preparation of enantiomerically pure forms of this compound, which are crucial for evaluating its pharmacological properties.

Recent research has highlighted the potential of 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene as a lead compound for drug discovery programs targeting neurological disorders. Preliminary studies suggest that certain derivatives of this molecule may interact with neurotransmitter receptors or ion channels in a manner that could alleviate symptoms associated with conditions such as epilepsy or neurodegeneration. These findings underscore the importance of exploring structurally diverse scaffolds like 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene for identifying new therapeutic opportunities.

The pharmacokinetic profile of 5-oxa-4,11-diazatricyclo6.2.1.0,2,6undeca-2(6),3-diene is another critical aspect that has been examined in recent studies. Understanding how the compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its clinical efficacy and safety profile。Investigations into the metabolic pathways involving this compound have revealed insights into potential side effects and interactions with other drugs���which are valuable for guiding further development efforts。

Computational modeling and molecular dynamics simulations have played a pivotal role in elucidating the interactions between 5-oxa-4，11-diazatricyclo 60。21。10，02，60 undeca - 22（60），3 - diene and biological targets at an atomic level。These computational approaches have helped researchers predict binding affinities、optimize molecular structures，and design novel derivatives with enhanced pharmacological properties。By integrating experimental data with computational insights，scientists can accelerate the drug discovery process and increase the likelihood of success。

The versatility of 5 - oxa - 4 ， 11 - diazatricyclo 60。21。10，02，60 undeca - 22（60），3 - diene as a synthetic intermediate has also been recognized。Chemists have utilized this scaffold to develop libraries of diverse compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates。The ability to rapidly generate structurally diverse derivatives while maintaining key pharmacophoric features makes this compound an invaluable tool in medicinal chemistry。

In conclusion，5 - oxa - 4 ， 11 - diazatricyclo 60。21。10，02，60 undeca - 22（60），3 - diene (CAS No: 148517 68 -28 -0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents。Its unique scaffold、functional diversity、and potential applications in various therapeutic areas make it a compelling subject for further research。As our understanding of biological targets advances，the importance of exploring structurally diverse scaffolds like 5 - oxa - 4 ， 11 - diazatricyclo 60。21。10，02，60 undeca - 22（60），3 - diene will only continue to grow。